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Compound of Interest

Compound Name: 4-Butyl-2-methylphenol

CAS No.: 17269-95-3

Cat. No.: B3379753 Get Quote

From Natural Bioactive to CYP4A Modulator Precursor
Executive Summary & Chemical Identity
4-Butyl-2-methylphenol (CAS: 17269-95-3) is a specific alkyl-substituted phenol often

overshadowed by its industrial isomer, 4-tert-butyl-2-methylphenol (an antioxidant

intermediate). However, the n-butyl variant holds distinct significance in natural product

chemistry (isolated from Rosmarinus officinalis) and medicinal chemistry as a structural

scaffold for cytochrome P450 inhibitors.

This guide delineates its dual role: as a bioactive agent capable of inducing apoptosis and

modulating angiogenesis, and as a critical synthetic precursor for HET0016, a highly selective

inhibitor of CYP4A enzymes involved in tumor neovascularization.
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Property Specification

IUPAC Name 4-butyl-2-methylphenol

Common Synonyms 4-n-butyl-o-cresol; p-butyl-o-cresol

CAS Number
17269-95-3 (Do not confuse with tert-butyl

analog 98-27-1)

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.24 g/mol

Physical State Colorless to pale yellow liquid/low-melting solid

Solubility
Soluble in ethanol, DMSO, chloroform; insoluble

in water

Biological Mechanisms & Research Applications
The Angiogenesis Paradox: Agonist vs. Antagonist
Precursor
Research indicates a compelling "activity inversion" between the parent phenol and its

formamidine derivatives.

Parent Phenol (Agonist Profile): 4-Butyl-2-methylphenol, as a constituent of rosemary oil,

has been observed to stimulate angiogenesis in specific in vitro models and acts as an

analog of platelet-derived growth factor (PDGF).[1] It promotes vessel density and cell

proliferation in endothelial assays.

Formamidine Derivative (HET0016 - Antagonist Profile): When chemically modified to N-

hydroxy-N'-(4-butyl-2-methylphenyl)formamidine (HET0016), the structure becomes a potent

inhibitor of CYP4A. This inhibition blocks the synthesis of 20-HETE (20-

hydroxyeicosatetraenoic acid), effectively suppressing angiogenesis and tumor growth.[2]

Research Application: This molecule is an ideal probe for studying the structure-activity

relationship (SAR) of angiogenic switches. Researchers can use the phenol as a control or

competitive substrate against HET0016 to map the binding pockets of CYP4A enzymes.
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Apoptosis Induction
Independent of the CYP4A pathway, the phenol itself exhibits cytotoxicity against specific

cancer cell lines. Mechanism of action studies suggest it triggers the intrinsic apoptotic

pathway:

Mitochondrial Destabilization: Disruption of the mitochondrial membrane potential (

).

Caspase Activation: Cleavage of pro-caspase-3 and -9.

Growth Factor Inhibition: Downregulation of bFGF (basic Fibroblast Growth Factor) and EGF

(Epidermal Growth Factor) synthesis.

Visualization: The CYP4A/20-HETE Signaling Axis
The following diagram illustrates the critical intervention point where the 4-butyl-2-
methylphenol derivative (HET0016) blocks the pro-angiogenic signaling cascade.
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Caption: Mechanism of HET0016 (derived from 4-butyl-2-methylphenol) inhibiting the

CYP4A-mediated conversion of Arachidonic Acid to 20-HETE, thereby blocking tumor

angiogenesis.[2][3][4][5][6]

Experimental Protocols
Synthesis of 4-Butyl-2-methylphenol
Objective: To synthesize high-purity 4-butyl-2-methylphenol from o-cresol via Friedel-Crafts

alkylation for use as a research standard.

Reagents:

o-Cresol (2-methylphenol)

n-Butyl chloride (1-chlorobutane) or n-Butanol

Catalyst: Aluminum Chloride (

) or Zinc Chloride (

)

Solvent: Nitrobenzene or neat (solvent-free)

Protocol:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and

thermometer. Purge with nitrogen.

Mixing: Add 1.0 equivalent of o-cresol and 0.1 equivalent of anhydrous

. Heat gently to 60°C to dissolve the catalyst.

Alkylation: Dropwise add 1.1 equivalents of n-butyl chloride over 45 minutes. Maintain

temperature between 80-90°C. Evolution of HCl gas will occur (trap with NaOH scrubber).
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Reaction: Stir at 90°C for 4 hours. Monitor by TLC (Hexane:Ethyl Acetate 8:2) for

disappearance of o-cresol.

Quenching: Cool to room temperature and pour mixture into ice-cold dilute HCl to

decompose the aluminum complex.

Extraction: Extract the organic layer with diethyl ether (

mL). Wash combined organics with brine and dry over

.

Purification: Concentrate under vacuum. The crude product contains isomers (para- and

ortho-substituted). Purify via fractional distillation under reduced pressure (approx. 120-

125°C at 10 mmHg) or silica gel column chromatography to isolate the para-butyl isomer (4-
butyl-2-methylphenol).

Cell Viability & Apoptosis Assay (MTT)
Objective: To quantify the cytotoxic effect of 4-butyl-2-methylphenol on cancer cell lines (e.g.,

HUVEC or tumor lines).

Protocol:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Prepare stock solution of 4-butyl-2-methylphenol in DMSO. Dilute in media to

final concentrations (e.g., 1, 10, 50, 100

). Ensure final DMSO

.

Incubation: Treat cells for 48h at 37°C / 5%

.

Labeling: Add 20
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of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h.

Solubilization: Remove media carefully. Add 150

DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm. Calculate

using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3379753?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10964856
https://www.dovepress.com/combination-of-vatalanib-and-a-20-hete-synthesis-inhibitor-results-in--peer-reviewed-fulltext-article-OTT
https://pmc.ncbi.nlm.nih.gov/articles/PMC3439529/
https://ar.iiarjournals.org/content/29/10/3819
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://jpet.aspetjournals.org/content/317/1/97
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
http://www.orgsyn.org/demo.aspx?prep=CV3P0444
https://www.benchchem.com/product/b3379753?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS 17269-95-3: 4-butil-2-metilfenol | CymitQuimica [cymitquimica.com]

2. mdpi.com [mdpi.com]

3. Inhibitors of Cytochrome P450 4A Suppress Angiogenic Responses - PMC
[pmc.ncbi.nlm.nih.gov]

4. journals.physiology.org [journals.physiology.org]

5. 9L gliosarcoma cell proliferation and tumor growth in rats are suppressed by N-hydroxy-N'-
(4-butyl-2-methylphenol) formamidine (HET0016), a selective inhibitor of CYP4A - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. dovepress.com [dovepress.com]

7. Increased expression of CYP4Z1 promotes tumor angiogenesis and growth in human
breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

8. ar.iiarjournals.org [ar.iiarjournals.org]

9. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and
inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE)
synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Research Horizons of 4-Butyl-2-
methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-
2-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/es/cas/17269-95-3/
https://www.mdpi.com/1422-0067/18/12/2661
https://pmc.ncbi.nlm.nih.gov/articles/PMC1602331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1602331/
https://journals.physiology.org/doi/full/10.1152/ajpheart.00406.2002
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://www.dovepress.com/combination-of-vatalanib-and-a-20-hete-synthesis-inhibitor-results-in--peer-reviewed-fulltext-article-OTT
https://pmc.ncbi.nlm.nih.gov/articles/PMC3439529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3439529/
https://ar.iiarjournals.org/content/29/10/3819
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3379753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

